Cas no 88358-51-4 (3-Nonanone, 5-mercapto-2-methyl-)

3-Nonanone, 5-mercapto-2-methyl- structure
88358-51-4 structure
Product Name:3-Nonanone, 5-mercapto-2-methyl-
CAS No:88358-51-4
MF:C10H20OS
MW:188.330202102661
CID:635505
PubChem ID:71408760
Update Time:2025-04-19

3-Nonanone, 5-mercapto-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Nonanone, 5-mercapto-2-methyl-
    • 2-methyl-5-sulfanylnonan-3-one
    • DTXSID40828543
    • 88358-51-4
    • Inchi: 1S/C10H20OS/c1-4-5-6-9(12)7-10(11)8(2)3/h8-9,12H,4-7H2,1-3H3
    • InChI Key: FKNBNCCSCFOSBI-UHFFFAOYSA-N
    • SMILES: SC(CC(C(C)C)=O)CCCC

Computed Properties

  • Exact Mass: 188.12348643g/mol
  • Monoisotopic Mass: 188.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.1Ų
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